
An In-depth Technical Guide to the Physical and
Chemical Properties of Diaminobiotin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diaminobiotin

Cat. No.: B117889 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diaminobiotin, a derivative of biotin (Vitamin H), serves as a crucial intermediate in the

biosynthesis of biotin in many microorganisms. Its structural similarity to biotin allows it to

participate in various biological processes and makes it a valuable tool in biochemical research

and drug development. This technical guide provides a comprehensive overview of the physical

and chemical properties of diaminobiotin, detailed experimental protocols for its use, and

visualizations of relevant biological pathways and experimental workflows.

Physical and Chemical Properties of Diaminobiotin
The fundamental physical and chemical characteristics of diaminobiotin are summarized

below. These properties are essential for its handling, application in experimental settings, and

for the design of novel derivatives.
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Property Value Source

IUPAC Name

5-[(2S,3S,4R)-3,4-

diaminothiolan-2-yl]pentanoic

acid

[1][2]

Molecular Formula C₉H₁₈N₂O₂S [1][2]

Molecular Weight 218.32 g/mol [1][2]

CAS Number 22342-46-7 [1][2]

Appearance Off-White to Pale Blue Solid [3]

Melting Point >175°C (decomposition) [4]

Solubility
Water: 20 mg/mL (clear,

colorless solution)
[4]

DMSO: Soluble (qualitative) [5]

Ethanol: Sparingly soluble

(inferred from related

compounds)

[6]

Methanol: Sparingly soluble

(inferred from related

compounds)

[6]

XLogP3 -2.7 [1][2]

pKa (predicted)

Due to the presence of two

primary amine groups and a

carboxylic acid, diaminobiotin

is an amphoteric molecule.

Predicted pKa values are

approximately 4.5-5.0 for the

carboxylic acid and 9.5-10.5

for the amino groups.

Experimental determination is

recommended for precise

applications.
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Stability

Stable under standard

laboratory conditions. Aqueous

solutions are stable for several

months when stored properly.

Stability is pH and

temperature-dependent;

degradation may occur at

extreme pH values and

elevated temperatures.

[7]

Signaling Pathways and Logical Relationships
Biotin Biosynthesis Pathway in Escherichia coli
Diaminobiotin is a key intermediate in the de novo synthesis of biotin in microorganisms like

E. coli. The pathway involves a series of enzymatic conversions starting from pimeloyl-CoA.

The formation of diaminobiotin from 7-keto-8-aminopelargonic acid (KAPA) is a critical step,

catalyzed by the enzyme 7,8-diaminopelargonic acid aminotransferase (BioA). Diaminobiotin
is then converted to dethiobiotin by dethiobiotin synthetase (BioD).

7-Keto-8-aminopelargonic acid (KAPA) 7,8-Diaminopelargonic acid
(Diaminobiotin)

 BioA
(7,8-diaminopelargonic acid

aminotransferase) Dethiobiotin

 BioD
(dethiobiotin synthetase) Biotin

 BioB
(biotin synthase)

Click to download full resolution via product page

Biotin biosynthesis pathway in E. coli.

Experimental Workflows
Affinity Chromatography using Diaminobiotin Analogs
The high affinity of biotin and its analogs for streptavidin can be exploited for the purification of

biotinylated molecules. While diaminobiotin itself has a lower affinity for wild-type streptavidin

compared to biotin, it can be used with engineered streptavidin mutants or as a basis for

synthesizing other affinity tags. The general workflow for affinity chromatography is depicted

below.
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General workflow for affinity chromatography.

Proximity-Dependent Biotin Identification (BioID)
BioID is a powerful technique to identify protein-protein interactions in a cellular context. A

protein of interest is fused to a promiscuous biotin ligase (like BirA*), which biotinylates nearby

proteins. These biotinylated proteins can then be purified and identified. Diaminobiotin
derivatives can be used in specialized BioID applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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